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Compound of Interest

Compound Name: CP-465022 hydrochloride

Cat. No.: B10787888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CP-465022 hydrochloride is a potent and selective non-competitive antagonist of the α-

amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, with an IC50 of 25 nM in

rat cortical neurons.[1][2][3][4][5] It exhibits anticonvulsant activity and serves as a critical tool

for investigating the role of AMPA receptors in various physiological and pathological

processes.[1][2][3][6] Proper preparation of stock solutions is paramount to ensure the

accuracy and reproducibility of experimental results. These application notes provide detailed

protocols for the preparation, storage, and handling of CP-465022 hydrochloride stock

solutions.

Chemical Properties
A summary of the key chemical properties of CP-465022 hydrochloride is presented in the

table below for easy reference.
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Property Value References

Molecular Weight 499.41 g/mol [1][2][7]

Molecular Formula C₂₆H₂₄ClFN₄O·HCl [1][2][7]

Purity ≥98% [2][7]

Appearance Solid N/A

CAS Number 1785666-59-2 [2][7]

Solubility Data
The solubility of CP-465022 hydrochloride in commonly used laboratory solvents is crucial for

the preparation of stock solutions.

Solvent Maximum Concentration References

DMSO 100 mM [1][2][7]

Water 10 mM [1]

Experimental Protocols
Materials and Equipment

CP-465022 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free water

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 100 mM DMSO Stock Solution
This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is suitable for long-term storage and subsequent dilution into aqueous buffers or cell culture

media.

Calculations:

To prepare a 100 mM stock solution, the required mass of CP-465022 hydrochloride can be

calculated using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For 1 mL of a 100 mM stock solution:

Mass (mg) = 0.1 mol/L x 0.001 L x 499.41 g/mol x 1000 mg/g = 49.94 mg

Procedure:

Weighing: Accurately weigh 49.94 mg of CP-465022 hydrochloride powder using a

calibrated analytical balance.

Dissolving: Transfer the powder to a sterile vial. Add 1 mL of anhydrous DMSO.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming in a

water bath (up to 37°C) may be applied to aid dissolution if necessary.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

Preparation of a 10 mM Aqueous Stock Solution
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For experiments where DMSO may interfere, an aqueous stock solution can be prepared. Note

the lower maximum solubility in water.

Calculations:

For 1 mL of a 10 mM stock solution:

Mass (mg) = 0.01 mol/L x 0.001 L x 499.41 g/mol x 1000 mg/g = 4.99 mg

Procedure:

Weighing: Weigh 4.99 mg of CP-465022 hydrochloride powder.

Dissolving: Add the powder to a sterile tube. Add 1 mL of sterile, nuclease-free water.

Mixing: Vortex thoroughly to dissolve. Sonication may be used sparingly if needed.

Usage: It is recommended to prepare and use aqueous solutions on the same day if

possible.[1]

Storage: If short-term storage is necessary, store at -20°C for up to one month.[1] Before

use, ensure the solution is brought to room temperature and that no precipitate has formed.

Visualization of Pathways and Workflows
Signaling Pathway of AMPA Receptor Antagonism
The following diagram illustrates the mechanism of action of CP-465022 as a non-competitive

antagonist of the AMPA receptor.
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Caption: Mechanism of CP-465022 hydrochloride as a non-competitive AMPA receptor

antagonist.

Experimental Workflow for Stock Solution Preparation
This diagram outlines the key steps for preparing CP-465022 hydrochloride stock solutions.

Preparation Storage & Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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